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Cat. No.: B100444

An In-Depth Technical Guide to Allyl 4-Hydroxybenzoate: Synthesis, Properties, and
Applications

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of Allyl 4-Hydroxybenzoate, a
significant chemical intermediate and monomer. Designed for researchers, chemists, and
professionals in drug development and materials science, this document delves into the
compound's core properties, synthesis methodologies, and key applications, grounding all
information in established scientific principles and authoritative data.

Core Chemical Identity and Properties

Allyl 4-Hydroxybenzoate (also known as Allylparaben) is an organic compound belonging to
the paraben and benzoate ester families. It is structurally characterized by a central benzene
ring functionalized with a hydroxyl group and an allyl ester group at the para (1,4) positions.
This unique combination of a reactive allyl group and a phenolic moiety makes it a versatile
building block in organic synthesis and polymer chemistry.

The fundamental identifiers and properties of Allyl 4-Hydroxybenzoate are summarized
below. The molecular weight is a calculated value based on its chemical formula and is crucial
for stoichiometric calculations in synthesis and analysis.[1]

Diagram: Chemical Structure of Allyl 4-Hydroxybenzoate
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Caption: Molecular structure of Allyl 4-Hydroxybenzoate (prop-2-enyl 4-hydroxybenzoate).

Table 1: Key Identifiers and Properties

Property Value Source(s)

Molecular Formula C10H1003 [1112]

Molecular Weight 178.18 g/mol [1]

CAS Number 18982-18-8 [1][2][3]
rop-2-enyl 4-

UPAC Name Eder)oxyb;/nzoate s

Allylparaben, 4-
Common Synonyms Hydroxybenzoic Acid Allyl [4]

Ester

Physicochemical Characteristics

The physical state and solubility of a compound are critical parameters for its handling, storage,
and application in various experimental setups. Allyl 4-Hydroxybenzoate is a solid at room
temperature, appearing as a white crystalline powder.[4] Its solubility in alcohols like methanol
dictates the choice of solvents for reactions, purification, and analytical procedures.[4]

Table 2: Physicochemical

Property Value Source(s)

White to almost white

Physical State [4]
powder/crystal

Melting Point 101.0-105.0 °C [4]

Solubility Soluble in Methanol [4]
Room temperature, in a cool,

Storage Temperature [4]
dark place

Synthesis Protocol and Mechanistic Rationale
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The synthesis of Allyl 4-Hydroxybenzoate is most commonly achieved via Fischer-Speier
esterification. This acid-catalyzed reaction involves the condensation of 4-hydroxybenzoic acid
with allyl alcohol. The mechanism is a cornerstone of organic chemistry, providing a reliable
and scalable route to the desired ester.

Expertise & Causality: The choice of an acid catalyst, typically sulfuric acid (H2SOa4) or p-
toluenesulfonic acid (PTSA), is critical. The catalyst protonates the carbonyl oxygen of the
carboxylic acid, rendering the carbonyl carbon significantly more electrophilic and thus more
susceptible to nucleophilic attack by the hydroxyl group of allyl alcohol. The reaction is
reversible, so driving it to completion requires the removal of water as it is formed, typically by
azeotropic distillation using a Dean-Stark apparatus.

Diagram: Synthesis Workflow via Fischer Esterification
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Caption: Step-by-step workflow for the synthesis of Allyl 4-Hydroxybenzoate.
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Detailed Experimental Protocol

This protocol is a self-validating system; successful completion of each step ensures the
integrity of the next.

Apparatus Setup: Assemble a round-bottom flask equipped with a Dean-Stark trap and a
reflux condenser.

o Charging Reactants: To the flask, add 4-hydroxybenzoic acid (1.0 eq.), allyl alcohol (1.5 eq.),
and a suitable solvent for azeotropic water removal (e.g., toluene). The excess allyl alcohol
helps shift the reaction equilibrium towards the product side.

o Catalysis: Add a catalytic amount of p-toluenesulfonic acid (approx. 0.05 eq.).

» Reaction: Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap,
providing a visual indicator of reaction progress. Monitor the reaction’'s completion using Thin
Layer Chromatography (TLC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Transfer it to
a separatory funnel and wash sequentially with a saturated aqueous solution of sodium
bicarbonate (to neutralize the acid catalyst), water, and brine.

» Drying and Concentration: Dry the separated organic layer over anhydrous sodium sulfate or
magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

 Purification: The crude product is typically a solid. Purify it via recrystallization from a suitable
solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield the final, high-purity
Allyl 4-Hydroxybenzoate.

o Characterization: Confirm the structure and purity of the final product using techniques such
as NMR spectroscopy, IR spectroscopy, and melting point analysis. Commercially available
standards typically show a purity of >98% by GC.[4]

Applications in Research and Drug Development
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While classic parabens (methyl, propyl, butyl esters of 4-hydroxybenzoic acid) are widely

known for their antimicrobial and preservative properties in pharmaceuticals and cosmetics,

Allyl 4-Hydroxybenzoate's primary value lies in its dual functionality.[5][6]

o Monomer for Advanced Polymers: The terminal allyl group is a reactive site for
polymerization. Allyl 4-Hydroxybenzoate serves as a key monomer in the synthesis of
specialized polymers and optical resins. For example, it has been used to create cyclomatrix
polyphosphazene resins, which exhibit high thermal stability and flame-retardant properties,
making them valuable in advanced materials science.[7]

e Precursor for Functional Materials: The phenolic hydroxyl group can be further

functionalized, while the allyl group provides a polymerization handle. This allows for the
design of complex macromolecules. Recent research has demonstrated its use in creating
biosourced, degradable polymers.[8] In one study, polymers derived from Allyl 4-
Hydroxybenzoate and lactide were synthesized and showed promising antimicrobial activity
against Staphylococcus aureus, highlighting a potential route to developing novel, active,
and degradable biomaterials.[8]

Intermediate in Organic Synthesis: The compound is a valuable intermediate for synthesizing
more complex molecules. The allyl group can undergo various transformations (e.g.,
isomerization, oxidation, metathesis), and the phenol group can be modified, making it a
versatile platform for building diverse chemical structures relevant to drug discovery. For
instance, the Claisen rearrangement of related allyl aryl ethers is a well-established method
for introducing allyl groups onto a benzene ring, a common motif in natural products and
pharmaceuticals.[9][10]

Safety, Handling, and Toxicology

As a laboratory chemical, Allyl 4-Hydroxybenzoate must be handled with appropriate care. It

is intended for research use only (RUO).[4]

GHS Hazard Classification: The primary hazard identified is its potential to cause an allergic
skin reaction (Skin Sensitization, Category 1; H317).[1][4]

Precautionary Measures:

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]
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[e]

P280: Wear protective gloves, protective clothing, and eye protection.[4]

o

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]

[¢]

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.[4]

[e]

P501: Dispose of contents/container to an approved waste disposal plant.[4]

Professionals should always consult the latest Safety Data Sheet (SDS) from their supplier
before handling this compound.

Conclusion

Allyl 4-Hydroxybenzoate is a compound of significant interest due to its versatile chemical
nature. With a molecular formula of C10H1003 and a molecular weight of 178.18 g/mol , it
serves as a crucial building block in materials science and a potential platform for developing
novel functional polymers. Its synthesis is straightforward via established esterification
methods, and its reactive allyl and hydroxyl groups open numerous avenues for further
chemical modification. While its primary hazard is skin sensitization, proper laboratory handling
procedures ensure its safe use in research and development settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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